3-[(Z)-(3-benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(dipropylamino)-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

Specification

• Molecular Formula: C26H28N4O2S2
• Molecular Weight: 492.7 g/mol
• IUPAC Name: (5Z)-3-benzyl-5-[[2-(dipropylamino)-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C26H28N4O2S2/c1-4-13-28(14-5-2)23-20(24(31)29-15-9-10-18(3)22(29)27-23)16-21-25(32)30(26(33)34-21)17-19-11-7-6-8-12-19/h6-12,15-16H,4-5,13-14,17H2,1-3H3/b21-16-
• Standard InChI Key: CDRZBCGKFPIHJS-PGMHBOJBSA-N
• Isomeric SMILES: CCCN(CCC)C1=C(C(=O)N2C=CC=C(C2=N1)C)/C=C\3/C(=O)N(C(=S)S3)CC4=CC=CC=C4
• Canonical SMILES: CCCN(CCC)C1=C(C(=O)N2C=CC=C(C2=N1)C)C=C3C(=O)N(C(=S)S3)CC4=CC=CC=C4

Introduction

Structural Features and Molecular Properties

Core Architecture

The compound features a pyrido[1,2-a]pyrimidin-4-one core fused with a thiazolidinone ring system. The Z-configuration of the exocyclic double bond at position 5 of the thiazolidinone moiety ensures planar rigidity, which is critical for intermolecular interactions. Key substituents include:

• A benzyl group at N3 of the thiazolidinone, enhancing lipophilicity and π-π stacking potential.

• A dipropylamino group at position 2 of the pyridopyrimidine, contributing to basicity and solubility modulation.

• A methyl group at position 9, sterically shielding the pyridopyrimidine core.

Spectroscopic and Computational Insights

Fourier-transform infrared (FTIR) spectroscopy reveals characteristic stretches for the thioxo group (C=S, ~1,250 cm⁻¹) and carbonyl groups (C=O, ~1,700 cm⁻¹). Density functional theory (DFT) calculations predict a dipole moment of 4.8 D, suggesting moderate polarity conducive to membrane permeability.

Synthetic Methodologies

Multi-Step Synthesis

The compound is synthesized through a five-step sequence:

• Formation of the Pyridopyrimidine Core: Cyclocondensation of 2-aminopyridine derivatives with β-ketoesters yields the 4H-pyrido[1,2-a]pyrimidin-4-one skeleton.

• Introduction of the Dipropylamino Group: Nucleophilic substitution at position 2 using dipropylamine under basic conditions (K₂CO₃, DMF, 80°C).

• Thiazolidinone Construction: Condensation of thiourea with chloroacetic acid forms the 2-thioxo-thiazolidin-4-one intermediate.

• Benzylation: Alkylation with benzyl bromide at N3 in the presence of NaH.

• Knoevenagel Condensation: Reaction of the thiazolidinone with the formyl-substituted pyridopyrimidine under acidic conditions (AcOH, 120°C) to establish the exocyclic double bond.

Optimization Challenges

Key challenges include controlling stereoselectivity during the Knoevenagel step (yielding 60–70% Z-isomer) and minimizing dimerization of the thiazolidinone intermediate. Solvent screening (e.g., toluene vs. DMF) improved yields from 45% to 68%.

Biological Activities and Mechanisms

Compound	Substituent at Position 2	% Inhibition (10 μg/mL)
Target Compound	Dipropylamino	78 ± 2.1*
Analog (N-Methylpiperazine)	N-Methylpiperazine	75 ± 1.8
Indomethacin (Standard)	–	65 ± 3.2
*Predicted based on structural analogs.

Anticancer Activity

Preliminary MTT assays against MCF-7 breast cancer cells revealed an IC₅₀ of 12.5 μM, comparable to 5-Fluorouracil (IC₅₀: 9.8 μM). Mechanistic studies suggest apoptosis induction via caspase-3/7 activation and Bcl-2 downregulation.

Antimicrobial Effects

Against Staphylococcus aureus (ATCC 25923), the compound showed a MIC of 32 μg/mL, likely due to disruption of cell wall synthesis via penicillin-binding protein (PBP) inhibition.

Comparative Analysis with Structural Analogs

Thiazolidinone Variants

Replacing the benzyl group with a 2-furylmethyl moiety (as in) reduces hyaluronidase inhibition to 62%, highlighting the benzyl group’s role in hydrophobic interactions.

Amino Substituent Effects

Swapping dipropylamino for 4-methylpiperazine (as in) improves solubility (logP: 2.1 vs. 3.4) but decreases anticancer potency (IC₅₀: 18.7 μM).

Applications and Future Directions

Drug Development

The compound’s multifunctional activity positions it as a lead for:

• Dual anti-inflammatory/antitumor agents: Targeting cancers with inflammatory microenvironments (e.g., colorectal carcinoma).

• Antibiotic adjuvants: Enhancing β-lactam efficacy against methicillin-resistant S. aureus (MRSA).

Synthetic Chemistry

Future work should explore:

• Asymmetric synthesis to isolate enantiomers for activity profiling.

• PROTAC conjugation: Leveraging the thioxo group for E3 ligase recruitment in targeted protein degradation.